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Compound of Interest

Compound Name: Phenylphosphinic acid

Cat. No.: B085578

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and handling precautions for
phenylphosphinic acid in a laboratory setting. Adherence to these guidelines is crucial to
mitigate risks and ensure a safe working environment.

Chemical and Physical Properties

Phenylphosphinic acid (PPA) is a white crystalline solid.[1] A summary of its key physical and
chemical properties is presented in Table 1 for easy reference.

Table 1: Physical and Chemical Properties of Phenylphosphinic Acid
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Property Value Reference
Chemical Formula CeH702P [1]
Molecular Weight 142.09 g/mol

CAS Number 1779-48-2 [1]
Appearance White crystalline solid/powder [1112]
Melting Point 82 - 88 °C (179.6 - 190.4 °F) [3]
Boiling Point 180 °C (356 °F) at 760 mmHg [3]
Water Solubility 7.7 9/100 mL at 25 °C [11[2]
pKa 2.1at17°C [1][2]
Autoignition Temperature 125 °C (257 °F) [3114]
Decomposition Temperature > 200 °C [4]
Vapor Pressure No data available

Flash Point No information available [3114]

Hazard Identification and Toxicological Data

Phenylphosphinic acid is classified as a hazardous substance with several key risks. It is
harmful if swallowed, causes severe skin burns and serious eye damage, and may cause
respiratory irritation.[3][5]

Table 2: Toxicological Data for Phenylphosphinic Acid
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Hazard .
o GHS Category Details Reference
Classification

Harmful if swallowed.

Acute Oral Toxicity Category 4 LD50 (Rat, oral): 1345  [5]
mg/kg.
Skin Causes severe skin
) o Category 1C [5]
Corrosion/Irritation burns.
Serious Eye Causes serious eye
o Category 1 [5]
Damage/Irritation damage.
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single Category 3 T [3]
irritation.
Exposure)

Experimental Protocols for Hazard Assessment

The hazard classifications of phenylphosphinic acid are determined by standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is used to assess the toxicity of a substance when ingested.[6][7][8] The protocol
involves a stepwise procedure with the use of a limited number of animals.

» Principle: A single dose of the substance is administered orally to a group of fasted female
rats.[6] The animals are observed for signs of toxicity and mortality over a 14-day period. The
outcome of the first group determines the dosage for the subsequent group, allowing for
classification into a GHS toxicity category.[6][9]

e Animal Selection: Healthy, young adult, nulliparous, and non-pregnant female rats are
typically used.[6]
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Dose Administration: The test substance is administered in a single dose via gavage. The
volume administered should generally not exceed 1 mL/100g of body weight for aqueous
solutions.[6]

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days. A full necropsy is performed on all animals at the end of the
observation period.

Acute Dermal Irritation/Corrosion - OECD Test Guideline
404

This test evaluates the potential of a substance to cause skin irritation or corrosion.[10][11][12]
[13]

Principle: A single dose of the test substance is applied to a small area of the skin of an
albino rabbit.[10][14] The treated area is covered with a gauze patch and a semi-occlusive
dressing for a 4-hour exposure period.[10][14]

Procedure: The test is typically initiated with a single animal.[12] 0.5 g of the solid substance
is applied to the skin.[10] Skin reactions, such as erythema (redness) and edema (swelling),
are observed and graded at specific intervals (1, 24, 48, and 72 hours) after patch removal
and daily thereafter for up to 14 days.[10]

Evaluation: The severity and reversibility of the skin reactions are assessed to determine if
the substance is an irritant or corrosive.[10] If a corrosive effect is observed, the test is
terminated immediately.[14]

Acute Eye Irritation/Corrosion - OECD Test Guideline
405

This guideline is used to determine the potential of a substance to cause eye irritation or
serious eye damage.[15][16][17][18]

e PrinclPE: A single dose of the test substance is applied into the conjunctival sac of one eye
of an albino rabbit; the other eye serves as a control.[15][17]
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e Procedure: The test is initiated using one animal.[16][17] The eyes are examined for ocular
reactions at 1, 24, 48, and 72 hours after application and daily thereafter if effects persist.[17]
Lesions of the cornea, iris, and conjunctiva are scored to assess the degree of irritation.[15]
The use of topical anesthetics and systemic analgesics is recommended to minimize animal
distress.[17][19]

o Evaluation: If a corrosive or severe irritant effect is not observed, the response is confirmed
using up to two additional animals.[15][17] The reversibility of ocular lesions is evaluated to
classify the substance.

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate PPE are essential to minimize
exposure to phenylphosphinic acid.

Engineering Controls

o Work with phenylphosphinic acid should be conducted in a well-ventilated area, preferably
within a chemical fume hood, especially when handling the powder to minimize dust
generation.[4]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4]

Personal Protective Equipment

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[4]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing should be worn to prevent skin contact.[4]

» Respiratory Protection: If engineering controls do not maintain airborne concentrations below
exposure limits or if irritation is experienced, a NIOSH/MSHA or European Standard EN 149
approved respirator with a particulate filter (conforming to EN 143) should be used.[4]
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Safe Handling Workflow for Phenylphosphinic Acid
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Storage and Incompatibility

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place,
designated as a corrosives area.[4]

¢ Incompatible Materials: Avoid contact with bases and strong oxidizing agents.[4]

First Aid Measures

Immediate medical attention is required for all routes of exposure.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[4]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.[4]

¢ Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Never give anything by mouth to an
unconscious person.[4]

Spill and Fire Procedures
Accidental Release Measures

o Ensure adequate ventilation.
o Use personal protective equipment as required.
e Avoid dust formation.

e Sweep up and shovel the spilled material into a suitable container for disposal. Do not
breathe dust.[4]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.[4]

e Specific Hazards: Fine dust dispersed in air may ignite, and dust can form an explosive
mixture with air.[4]

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as carbon monoxide, carbon dioxide, and oxides of phosphorus may be
formed.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Disposal Considerations
Phenylphosphinic acid waste is considered hazardous.

o Disposal must be in accordance with federal, state, and local environmental control
regulations.

» Dispose of contents and container to an approved waste disposal plant.[4]

o Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[4]
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Final Disposal
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Phenylphosphinic Acid Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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